Cas no 922467-41-2 (4-phenylmethanesulfonyl-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylbutanamide)

• Product name: 4-phenylmethanesulfonyl-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylbutanamide
• CAS No: 922467-41-2
• MF: C₂₄H₂₆N₂O₃S₂
• MW: 454.604843616486
• CID: 5448061

4-phenylmethanesulfonyl-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-benzylsulfonyl-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl]butanamide
• Butanamide, 4-[(phenylmethyl)sulfonyl]-N-[4-(5,6,7,8-tetrahydro-2-naphthalenyl)-2-thiazolyl]-
• 4-phenylmethanesulfonyl-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylbutanamide

• Inchi： 1S/C24H26N2O3S2/c27-23(11-6-14-31(28,29)17-18-7-2-1-3-8-18)26-24-25-22(16-30-24)21-13-12-19-9-4-5-10-20(19)15-21/h1-3,7-8,12-13,15-16H,4-6,9-11,14,17H2,(H,25,26,27)
• InChI Key： OMYNGCZQYIHKQZ-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C3C(=C2)CCCC3)=CS1)(=O)CCCS(CC1=CC=CC=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 4-phenylmethanesulfonyl-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylbutanamide

Comprehensive Overview of 4-phenylmethanesulfonyl-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylbutanamide (CAS No. 922467-41-2)

4-phenylmethanesulfonyl-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylbutanamide (CAS No. 922467-41-2) is a synthetic organic compound with a complex molecular structure, combining a phenylmethanesulfonyl group, a tetrahydronaphthalene moiety, and a thiazole ring. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. Its unique structural features make it a promising candidate for targeting specific biological pathways, particularly in the context of inflammation and metabolic disorders.

The compound's CAS No. 922467-41-2 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Researchers often search for this identifier to access detailed physicochemical properties, safety data, and synthetic protocols. The thiazole ring, a prominent feature of the molecule, is known for its bioactivity and is frequently explored in medicinal chemistry for its role in enzyme inhibition and receptor modulation. Meanwhile, the tetrahydronaphthalene component contributes to the compound's lipophilicity, enhancing its membrane permeability and bioavailability.

In recent years, the scientific community has shown growing interest in sulfonamide derivatives like 4-phenylmethanesulfonyl-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylbutanamide due to their versatility in drug design. These compounds are often investigated for their potential to address unmet medical needs, such as chronic inflammatory diseases and neurodegenerative conditions. The integration of AI-driven drug discovery tools has further accelerated the exploration of such molecules, enabling researchers to predict binding affinities and optimize molecular interactions with unprecedented precision.

From a synthetic chemistry perspective, the preparation of CAS No. 922467-41-2 involves multi-step organic transformations, including sulfonylation, amidation, and cyclization reactions. The phenylmethanesulfonyl group is typically introduced in the later stages of synthesis to ensure stability and functional group compatibility. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to confirm the compound's purity and structural integrity, which are critical for downstream applications.

The compound's potential extends beyond pharmaceuticals. In material science, its aromatic and heterocyclic components are being explored for their role in developing novel organic semiconductors and photocatalysts. This interdisciplinary relevance aligns with the increasing demand for sustainable and high-performance materials in industries ranging from electronics to renewable energy. As such, 4-phenylmethanesulfonyl-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylbutanamide represents a convergence point for multiple cutting-edge research fields.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of this compound is essential. Computational modeling and molecular docking studies have revealed insights into how its thiazole and tetrahydronaphthalene segments interact with biological targets. These findings are instrumental in guiding the design of next-generation therapeutics with improved efficacy and reduced side effects. Additionally, the compound's metabolic stability and toxicity profile are areas of active investigation, particularly in the context of preclinical development.

In summary, 4-phenylmethanesulfonyl-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylbutanamide (CAS No. 922467-41-2) exemplifies the intersection of synthetic chemistry, pharmacology, and materials science. Its multifaceted applications and structural complexity make it a subject of enduring interest in both academic and industrial settings. As research methodologies continue to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.